Cas no 1099597-98-4 (2-Bromo-1-methyl-3-(trifluoromethyl)benzene)
1099597-98-4 structure
Product Name:2-Bromo-1-methyl-3-(trifluoromethyl)benzene
CAS No:1099597-98-4
MF:C8H6BrF3
MW:239.032452106476
MDL:MFCD11100539
CID:1083573
PubChem ID:22754145
Update Time:2025-04-20
2-Bromo-1-methyl-3-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-methyl-3-(trifluoromethyl)benzene
- 2-Bromo-3-methylbenzotrifluoride
- AS-46342
- 2-Bromo-3-(trifluoromethyl)toluene
- AKOS005255486
- ZTB59798
- SY070086
- CL9426
- DB-251354
- MFCD11100539
- XVWSTGYAPNVWGV-UHFFFAOYSA-N
- BBL103970
- CS-0186570
- SCHEMBL8118306
- 1099597-98-4
- STL557780
-
- MDL： MFCD11100539
- Inchi： 1S/C8H6BrF3/c1-5-3-2-4-6(7(5)9)8(10,11)12/h2-4H,1H3
- InChI Key： XVWSTGYAPNVWGV-UHFFFAOYSA-N
- SMILES： BrC1C(C)=CC=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 237.96050g/mol
- Monoisotopic Mass: 237.96050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 0Ų
2-Bromo-1-methyl-3-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 044284-1g |
2-Bromo-3-methylbenzotrifluoride |
1099597-98-4 | 98% | 1g |
￡29.00 | 2022-03-01 | |
| Fluorochem | 044284-5g |
2-Bromo-3-methylbenzotrifluoride |
1099597-98-4 | 98% | 5g |
￡123.00 | 2022-03-01 | |
| Fluorochem | 044284-10g |
2-Bromo-3-methylbenzotrifluoride |
1099597-98-4 | 98% | 10g |
￡233.00 | 2022-03-01 | |
| Fluorochem | 044284-25g |
2-Bromo-3-methylbenzotrifluoride |
1099597-98-4 | 98% | 25g |
￡465.00 | 2022-03-01 | |
| Alichem | A013012636-250mg |
2-Bromo-3-(trifluoromethyl)toluene |
1099597-98-4 | 97% | 250mg |
$470.40 | 2023-09-04 | |
| Alichem | A013012636-500mg |
2-Bromo-3-(trifluoromethyl)toluene |
1099597-98-4 | 97% | 500mg |
$847.60 | 2023-09-04 | |
| Alichem | A013012636-1g |
2-Bromo-3-(trifluoromethyl)toluene |
1099597-98-4 | 97% | 1g |
$1534.70 | 2023-09-04 | |
| Apollo Scientific | PC520608-5g |
2-Bromo-3-methylbenzotrifluoride |
1099597-98-4 | 0.97 | 5g |
£259.00 | 2025-02-21 | |
| Apollo Scientific | PC520608-10g |
2-Bromo-3-methylbenzotrifluoride |
1099597-98-4 | 95% | 10g |
£424.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PR348-1g |
2-Bromo-1-methyl-3-(trifluoromethyl)benzene |
1099597-98-4 | 95+% | 1g |
1436.0CNY | 2021-07-14 |
2-Bromo-1-methyl-3-(trifluoromethyl)benzene Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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